Cas no 215666-58-3 (Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-)

• Product Name: Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-
• CAS No: 215666-58-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 243166
• PubChem ID: 45085986
• Update Time: 2025-04-19

Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-
• Ethanone, 1,1-(1,3,4-oxadiazole-2,5-diyl)bis- (9CI)
• 215666-58-3
• 1,1'-(1,3,4-oxadiazole-2,5-diyl)diethanone

• Inchi： 1S/C6H6N2O3/c1-3(9)5-7-8-6(11-5)4(2)10/h1-2H3
• InChI Key： UQIDGJCWUNCQQG-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NN=C1C(C)=O

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.06